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Abstract

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and synthetic pathways of 3,3-Dimethylhexanal (CAS No. 55320-
57-5). While commercial availability is indicated by chemical suppliers, detailed biological data,
including specific signaling pathways and in-depth toxicological studies, are not extensively
documented in publicly available literature. This guide summarizes the known chemical and
physical data, outlines a probable synthetic route based on available information, and
discusses the general toxicological context of aliphatic aldehydes. The information is intended
to serve as a foundational resource for researchers and professionals in drug development and
other scientific fields.

Introduction

3,3-Dimethylhexanal is a branched-chain aliphatic aldehyde. Such compounds are of interest
in various chemical synthesis applications and are structurally related to molecules that can
have roles in flavor chemistry and as intermediates in the production of more complex
molecules. Due to the reactive nature of the aldehyde functional group, these compounds can
participate in a variety of chemical reactions, making them versatile building blocks. However,
there is a notable lack of specific biological research on 3,3-Dimethylhexanal itself. This guide
aims to collate the currently available technical information on this compound.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13796468?utm_src=pdf-interest
https://www.benchchem.com/product/b13796468?utm_src=pdf-body
https://www.benchchem.com/product/b13796468?utm_src=pdf-body
https://www.benchchem.com/product/b13796468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13796468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Commercial Availability

3,3-Dimethylhexanal is reported to be in commercial production.[1] While a comprehensive list
of all suppliers is not readily available, the chemical marketplace LookChem indicates that the
product has achieved commercial mass production and lists three raw suppliers.[1] For
researchers seeking to procure this compound, it is advisable to inquire with chemical suppliers
specializing in organic intermediates and fine chemicals.

Table 1: Commercial Availability Data for 3,3-Dimethylhexanal

Property Information Source

CAS Number 55320-57-5 [1]12113]
3,3-dimethyl-hexanal; Hexanal,

Synonyms ]
3,3-dimethyl-

_ Achieved commercial mass

Commercial Status ] [1]
production

Purity (Typical) 99% (as per raw supplier data)  [1]

Physicochemical and Spectral Data

The fundamental physicochemical properties of 3,3-Dimethylhexanal have been computed
and are available in public databases such as PubChem.[2] Experimental spectral data,
including mass spectrometry, has also been documented.[2][3]

Table 2: Physicochemical Properties of 3,3-Dimethylhexanal
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Property Value Source

Molecular Formula C8H160 [11121[3]

Molecular Weight 128.21 g/mol [2]

LogP 2.40170 [1]

Polar Surface Area (PSA) 17.07 Az [1]

Kovats Retention Index (Semi-

standard non-polar) 9155 2l
Table 3: Spectral Data for 3,3-Dimethylhexanal

Spectral Data Type Database Notes

Mass Spectrum (Electron

NIST Mass Spectrometry Data

Available in the NIST

lonization) Center WebBook.[3]
GC-MS PubChem Data available.[2]

Vapor Phase IR Spectra
IR Spectra PubChem

available.[2]

Synthesis of 3,3-Dimethylhexanal

A feasible synthetic route for 3,3-Dimethylhexanal is the hydrogenation of an unsaturated

precursor, specifically 3,3-dimethyl-hex-4t-enal.[1] This reaction typically employs a palladium

on activated charcoal (Pd/C) catalyst.[1]

Proposed Experimental Protocol: Hydrogenation of 3,3-
dimethyl-hex-4t-enal

This protocol is a generalized procedure for the hydrogenation of an unsaturated aldehyde

using a Pd/C catalyst and should be optimized for the specific substrate and scale.

Materials:
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e 3,3-dimethyl-hex-4t-enal

o Palladium on activated charcoal (5% or 10% Pd/C)

e Solvent (e.g., ethanol, ethyl acetate)

» Hydrogen gas (H2)

 Inert gas (e.g., Argon or Nitrogen)

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

» Hydrogenation apparatus (e.g., balloon hydrogenation setup or a Parr hydrogenator)
« Filtration apparatus (e.g., Celite or a syringe filter)

Procedure:

e Reaction Setup: In a round-bottom flask, add the 3,3-dimethyl-hex-4t-enal followed by the
solvent (e.g., ethanol). The flask should be equipped with a magnetic stir bar.

 Inert Atmosphere: Flush the flask with an inert gas (argon or nitrogen) to remove oxygen.

o Catalyst Addition: Carefully add the Pd/C catalyst to the reaction mixture under the inert
atmosphere.

o Hydrogenation: Secure a hydrogen-filled balloon to the flask (for atmospheric pressure
hydrogenation) or place the reaction vessel in a Parr hydrogenator. Evacuate the inert gas
and introduce hydrogen. For the balloon method, this is typically done via a three-way
stopcock. Repeat the vacuum/hydrogen cycle three times to ensure the atmosphere is
saturated with hydrogen.

o Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The progress
of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC)
or Gas Chromatography (GC) to observe the disappearance of the starting material.

o Work-up: Once the reaction is complete, carefully vent the hydrogen and flush the system
with an inert gas.
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o Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the Pd/C
catalyst. Wash the filter cake with a small amount of the solvent.

 Purification: Remove the solvent from the filtrate under reduced pressure using a rotary
evaporator. The resulting crude 3,3-Dimethylhexanal can be purified, if necessary, by
distillation or column chromatography.
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Synthesis Workflow
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Click to download full resolution via product page

Workflow for the Synthesis of 3,3-Dimethylhexanal.
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Biological Activity and Signaling Pathways

A thorough search of scientific literature reveals a significant lack of studies on the specific
biological activity and signaling pathways of 3,3-Dimethylhexanal. Research on aliphatic
aldehydes often focuses on their toxicity, which is generally attributed to the high reactivity of
the aldehyde group with biological macromolecules.

General Toxicity of Aliphatic Aldehydes

Lower molecular weight aliphatic aldehydes are known to be irritants to the mucous
membranes of the eyes and respiratory tract.[4] The unsaturated aldehydes are generally more
toxic than their saturated counterparts.[4] The toxicity of aldehydes is linked to their ability to
form covalent adducts with nucleophilic residues on macromolecules, which can disrupt cellular
function.[5] Chronic exposure to some aldehydes has been associated with adverse health
effects.[6][7]

Due to the absence of specific data for 3,3-Dimethylhexanal, it is prudent to handle this
compound with appropriate safety precautions in a laboratory setting, assuming it may have
irritant properties similar to other aliphatic aldehydes.

Signaling Pathways

There is no available information linking 3,3-Dimethylhexanal to any specific signaling
pathways. Research in the broader field of lipidomics has identified other aldehydes as
signaling molecules, but this cannot be extrapolated to 3,3-Dimethylhexanal without direct
experimental evidence.

Conclusion

3,3-Dimethylhexanal is a commercially available branched-chain aldehyde with well-defined
physicochemical properties. Its synthesis can be achieved through the hydrogenation of its
unsaturated precursor, 3,3-dimethyl-hex-4t-enal. However, there is a significant gap in the
scientific literature regarding its biological activity, with no specific studies on its interaction with
cellular signaling pathways or detailed toxicological profile. Researchers and drug development
professionals should consider this lack of biological data when planning to work with this
compound and should adhere to standard safety protocols for handling reactive aldehydes.
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Further research is warranted to elucidate the potential biological roles and toxicological profile
of 3,3-Dimethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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